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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)pyrrolidine

Cat. No.: B1297074 Get Quote

Essential guidelines for the safe handling and disposal of 2-(4-Chlorophenyl)pyrrolidine are

critical for ensuring the safety of laboratory personnel and protecting the environment. This

guide provides a comprehensive, step-by-step operational plan for researchers, scientists, and

drug development professionals. Adherence to these procedures is paramount due to the

compound's hazardous properties.

2-(4-Chlorophenyl)pyrrolidine is classified as a substance that is harmful if swallowed,

causes skin and serious eye irritation, and may lead to respiratory irritation.[1][2] Some safety

data sheets also categorize it as a flammable liquid and vapor. Therefore, meticulous disposal

practices are not just recommended, they are a necessity.

Chemical and Physical Properties
A summary of the key quantitative data for 2-(4-Chlorophenyl)pyrrolidine is provided below

for easy reference.
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Property Value Source

Molecular Formula C₁₀H₁₂ClN PubChem[1]

Molecular Weight 181.66 g/mol PubChem[1]

Boiling Point/Range 87 - 88 °C (1,013 hPa) Sigma-Aldrich

Density 0.852 g/cm³ (25 °C) Sigma-Aldrich

Partition Coefficient log Pow: 0.22 (25 °C) Sigma-Aldrich

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 2-(4-
Chlorophenyl)pyrrolidine.
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Start: Have 2-(4-Chlorophenyl)pyrrolidine
for Disposal

Is the material in its
original, labeled container?

Transfer to a compatible, properly
labeled hazardous waste container.

Indicate 'Hazardous Waste' and full chemical name.

No

Keep in original container.
Ensure label is intact and legible.

Yes

Segregate from incompatible materials
(strong acids, bases, oxidizing agents).

Store in a designated, well-ventilated
satellite accumulation area.

Arrange for pickup by a
licensed hazardous waste

disposal vendor.

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal decision workflow for 2-(4-Chlorophenyl)pyrrolidine.

Detailed Disposal Protocol
Step 1: Containerization
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The primary rule for waste disposal is to avoid creating new hazards.

Original Containers: Whenever possible, leave the chemical waste in its original container.

This ensures that the contents are clearly identified and that the container is compatible with

the material.

Labeling: Ensure the container is clearly labeled with "Hazardous Waste," the full chemical

name "2-(4-Chlorophenyl)pyrrolidine," and any associated hazard symbols.

No Mixing: Do not mix 2-(4-Chlorophenyl)pyrrolidine waste with other chemical waste

streams.

Step 2: Storage

Proper temporary storage of hazardous waste is crucial to prevent accidents in the laboratory.

Segregation: Store containers of 2-(4-Chlorophenyl)pyrrolidine away from incompatible

materials, which include strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[3]

Designated Area: Keep the sealed waste containers in a designated and well-ventilated

satellite accumulation area, away from general laboratory traffic.

Step 3: Professional Disposal

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[4][5]

Licensed Vendor: Arrange for the collection and disposal of the hazardous waste by a

licensed environmental services company or an approved waste disposal plant.[5]

Regulatory Compliance: All disposal activities must be in strict accordance with local, state,

and federal hazardous waste regulations.[4]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

contamination.
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Personal Protective Equipment (PPE): Before addressing a spill, ensure you are wearing

appropriate PPE, including protective gloves, chemical-resistant clothing, and eye/face

protection.[2]

Containment and Cleanup: For small spills, use an inert absorbent material such as sand,

silica gel, or a universal binder to soak up the chemical.[3][4]

Collection: Carefully collect the absorbent material and the spilled substance and place it into

a suitable, closed, and properly labeled container for disposal as hazardous waste.[3][4]

Ventilation: Ensure the area is well-ventilated.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

responsible disposal of 2-(4-Chlorophenyl)pyrrolidine, fostering a secure working

environment and maintaining environmental integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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